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Compound of Interest

Compound Name: 2,4-Dichloro-5-fluoropyrimidine

Cat. No.: B019854

InChl Key Unresolved: Technical Guide Cannot
Be Generated

Initial investigations to produce an in-depth technical guide on the properties and hazards of
the compound identified by the InChl key WHPFEQUEHBULBW-UHFFFAOYSA-N have
concluded that the provided identifier does not resolve to a specific chemical entity in major
chemical databases.

Searches conducted across comprehensive databases, including PubChem, ChemSpider, and
ChEMBL, failed to retrieve a compound corresponding to the exact InChl key
"WHPFEQUEHBULBW-UHFFFAOYSA-N". This suggests a potential typographical error within
the provided key.

The InChl (International Chemical Identifier) system is designed to create a unique and
unambiguous string of characters representing a specific molecular structure. The standardized
and layered format of an InChl key is intended to be a reliable method for database searches.
However, the inability to match the provided key indicates that it is not currently indexed or is
syntactically incorrect.

While the search results did yield information for compounds with similar, but not identical,
InChl keys, proceeding with an analysis of a near match would be scientifically unsound and
could lead to the dissemination of inaccurate and potentially hazardous information. For
instance, the InChl key "UAXRCSKAEYJTLK-UHFFFAOYSA-N" was identified, which
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corresponds to the compound 2-phenyl-1-propan-2-ylpyrrole. However, it cannot be assumed
that this is the intended subject of the request.

Conclusion

Due to the inability to definitively identify the chemical compound associated with the InChl key
WHPFEQUEHBULBW-UHFFFAOYSA-N, the generation of an in-depth technical guide on its
properties, hazards, experimental protocols, and associated signaling pathways is not possible.

Recommendation

It is strongly recommended that the InChl key be verified for accuracy. Once the correct InChi
key is obtained, a comprehensive technical guide can be compiled as per the original request.
Without a valid identifier, any attempt to provide the requested information would be
speculative and lack the necessary scientific rigor for the intended audience of researchers,
scientists, and drug development professionals.

 To cite this document: BenchChem. [InChl key WHPFEQUEHBULBW-UHFFFAOY SA-N
properties and hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019854+#inchi-key-whpfequehbulbw-uhfffaoysa-n-
properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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